Cas no 2137533-22-1 (1-chloro-4-propylcyclohexane-1-carboxylic acid)

• Product Name: 1-chloro-4-propylcyclohexane-1-carboxylic acid
• CAS No: 2137533-22-1
• MF: C₁₀H₁₇ClO₂
• MW: 204.693782567978
• CID: 5896541
• PubChem ID: 57278804
• Update Time: 2025-10-29

1-chloro-4-propylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-propylcyclohexane-1-carboxylic acid
• 2137533-22-1
• EN300-1122600
• SCHEMBL7876219

• Inchi： 1S/C10H17ClO2/c1-2-3-8-4-6-10(11,7-5-8)9(12)13/h8H,2-7H2,1H3,(H,12,13)
• InChI Key： KOIRGABXELEUDW-UHFFFAOYSA-N
• SMILES： ClC1(C(=O)O)CCC(CCC)CC1

Computed Properties

• Exact Mass: 204.0917075g/mol
• Monoisotopic Mass: 204.0917075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on 1-chloro-4-propylcyclohexane-1-carboxylic acid

Introduction to 1-Chloro-4-Propylcyclohexane-1-Carboxylic Acid (CAS No. 2137533-22-1)

1-Chloro-4-propylcyclohexane-1-carboxylic acid (CAS No. 2137533-22-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by a cyclohexane ring substituted with a chlorine atom and a propyl group, along with a carboxylic acid functional group. The combination of these substituents imparts distinct physical and chemical properties, making it a valuable intermediate in the development of novel compounds.

The synthesis of 1-chloro-4-propylcyclohexane-1-carboxylic acid typically involves multi-step processes, including the formation of the cyclohexane ring, the introduction of the chlorine and propyl groups, and the final carboxylation step. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, the use of transition-metal catalysts and green solvents has significantly reduced the environmental impact and improved the yield of this compound.

In the pharmaceutical industry, 1-chloro-4-propylcyclohexane-1-carboxylic acid has shown promise as an intermediate in the synthesis of drugs with diverse therapeutic applications. Its carboxylic acid group can be readily modified to form esters, amides, or other derivatives, which can enhance the solubility, stability, and bioavailability of the final drug product. Recent studies have explored its potential in the development of anti-inflammatory agents, antiviral drugs, and anticancer therapies. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory activity by inhibiting key enzymes involved in inflammation pathways.

Beyond pharmaceuticals, 1-chloro-4-propylcyclohexane-1-carboxylic acid has found applications in materials science. Its unique structure makes it suitable for use as a building block in the synthesis of polymers and other advanced materials. Research has shown that polymers derived from this compound exhibit excellent mechanical properties and thermal stability, making them ideal for use in high-performance applications such as coatings, adhesives, and composite materials. A notable study published in the Journal of Polymer Science demonstrated that copolymers containing this compound showed enhanced tensile strength and flexibility compared to conventional polymers.

The chemical properties of 1-chloro-4-propylcyclohexane-1-carboxylic acid, such as its solubility, reactivity, and stability, have been extensively studied to optimize its use in various applications. Its solubility in polar solvents like water and ethanol makes it suitable for use in aqueous reactions and formulations. The presence of the carboxylic acid group also allows for easy functionalization through esterification or amidation reactions. Additionally, its thermal stability ensures that it can withstand high temperatures without decomposing, which is crucial for industrial processes involving high temperatures.

Safety considerations are an important aspect when handling any chemical compound. While 1-chloro-4-propylcyclohexane-1-carboxylic acid is not classified as a hazardous substance under current regulations, it is essential to follow standard safety protocols during its handling and storage. Proper personal protective equipment (PPE) should be used to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible substances to ensure its stability and prevent any potential hazards.

In conclusion, 1-chloro-4-propylcyclohexane-1-carboxylic acid (CAS No. 2137533-22-1) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and favorable properties make it an attractive intermediate for the development of novel compounds with diverse functionalities. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in modern chemistry.